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Compound of Interest

Compound Name: DB818

Cat. No.: B10856799 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the use of DB818, a potent inhibitor of

the HOXA9 transcription factor, in preclinical animal models of Acute Myeloid Leukemia (AML)

and Babesia microti infection. The information is intended to guide researchers in designing

and executing in vivo studies to evaluate the efficacy and mechanism of action of this

compound.

Mechanism of Action
DB818 is a small molecule inhibitor that targets the interaction between the Homeobox A9

(HOXA9) transcription factor and its DNA binding site.[1] HOXA9 is a critical regulator of

hematopoiesis and is frequently overexpressed in AML, where it contributes to leukemogenesis

by promoting proliferation and blocking differentiation. By competitively binding to the HOXA9

cognate sequence on DNA, DB818 disrupts HOXA9-mediated transcription. This leads to the

downregulation of key downstream target genes involved in cell proliferation and survival, such

as MYB, MYC, and BCL2, and the upregulation of genes associated with differentiation, such

as FOS.[1] The inhibition of HOXA9 signaling ultimately results in suppressed growth, induction

of apoptosis, and differentiation of AML cells.[1]

Signaling Pathway of DB818 in AML Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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